Cas no 946318-12-3 (3,4-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• CAS No: 946318-12-3
• MF: C₂₄H₂₈N₄O₂S
• MW: 436.569724082947
• CID: 6436050
• PubChem ID: 26843064
• Update Time: 2025-05-20

3,4-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• Benzenesulfonamide, 3,4-dimethyl-N-[4-[6-(4-methyl-1-piperidinyl)-3-pyridazinyl]phenyl]-
• 3,4-dimethyl-N-[4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl]benzenesulfonamide
• 3,4-dimethyl-N-{4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide
• 946318-12-3
• 3,4-dimethyl-N-(4-(6-(4-methylpiperidin-1-yl)pyridazin-3-yl)phenyl)benzenesulfonamide
• F2588-0574
• AKOS004998175

• Inchi： 1S/C24H28N4O2S/c1-17-12-14-28(15-13-17)24-11-10-23(25-26-24)20-5-7-21(8-6-20)27-31(29,30)22-9-4-18(2)19(3)16-22/h4-11,16-17,27H,12-15H2,1-3H3
• InChI Key： HVDSBSSPXDJQNR-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)C(C)=C1)(NC1C=CC(=CC=1)C1=CC=C(N=N1)N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 436.19329732g/mol
• Monoisotopic Mass: 436.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 666.4±65.0 °C(Predicted)
• pka: 7.44±0.10(Predicted)

Additional information on 3,4-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

Comprehensive Overview of 3,4-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide (CAS No. 946318-12-3)

3,4-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide (CAS No. 946318-12-3) is a specialized sulfonamide derivative with a unique molecular structure that combines a pyridazine core and a methylpiperidine moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and medicinal chemistry. Its structural complexity and functional groups make it a promising candidate for targeting specific biological pathways, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.

The pyridazine ring system, a key component of this compound, is known for its versatility in heterocyclic chemistry. Researchers have explored its role in designing molecules with anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a 4-methylpiperidin-1-yl group enhances the compound's ability to interact with central nervous system (CNS) targets, making it relevant for studies on neurodegenerative diseases and psychiatric disorders. Additionally, the sulfonamide functional group is a common pharmacophore in many FDA-approved drugs, further highlighting the therapeutic potential of this molecule.

In recent years, the demand for small-molecule inhibitors and precision medicine has driven interest in compounds like 3,4-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide. Searches for "sulfonamide-based therapeutics" and "pyridazine derivatives in drug design" have surged, reflecting the growing focus on structure-activity relationship (SAR) studies. This compound's CAS No. 946318-12-3 is frequently queried in chemical databases and patent literature, underscoring its importance in intellectual property and pharmaceutical innovation.

From a synthetic perspective, the preparation of 3,4-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide involves multi-step organic synthesis, including cross-coupling reactions and sulfonylation. Advanced techniques such as high-throughput screening (HTS) and computational modeling are often employed to optimize its bioavailability and binding affinity. These methodologies align with the broader trend of integrating artificial intelligence (AI) in drug discovery, a topic frequently searched by professionals in the field.

The compound's potential extends beyond traditional medicine. For instance, its electrochemical properties have been investigated for applications in material science, particularly in the development of organic semiconductors. This interdisciplinary relevance makes CAS No. 946318-12-3 a subject of interest in both academic research and industrial R&D. Queries like "sulfonamides in materials chemistry" and "pyridazine-based functional materials" highlight the expanding scope of its applications.

In conclusion, 3,4-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide (CAS No. 946318-12-3) represents a multifaceted compound with significant potential in pharmaceuticals, biochemistry, and material science. Its unique structure and functional groups position it as a valuable tool for addressing contemporary challenges in drug development and sustainable technology. As research progresses, this molecule is likely to remain a focal point in scientific discourse and innovation.